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Compound of Interest

Compound Name: [D-P-CL-Phe6,leu17]-vip tfa

Cat. No.: B15606010 Get Quote

Essential Safety and Handling Guide for [D-P-
CL-Phe6,leu17]-vip tfa
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling [D-P-CL-Phe6,leu17]-vip tfa. The following

procedures are designed to ensure the safe handling and disposal of this potent peptide TFA

salt, minimizing exposure risk and maintaining experimental integrity.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for [D-P-CL-Phe6,leu17]-vip tfa is not publicly

available, it is prudent to handle it as a potent pharmacological agent with unknown

toxicological properties. The trifluoroacetic acid (TFA) salt form necessitates additional

precautions due to the corrosive nature of TFA.

Potential Hazards:

Biological Activity: As a vasoactive intestinal peptide (VIP) receptor antagonist, it can have

potent physiological effects if accidentally ingested, inhaled, or absorbed.[1][2]

TFA Content: Trifluoroacetic acid is a strong acid and can be corrosive. Residual TFA in the

lyophilized powder can cause skin and eye irritation.[3][4]
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Fine Powder: The lyophilized peptide is often a fine powder, which can be easily aerosolized,

leading to an inhalation risk.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling [D-P-
CL-Phe6,leu17]-vip tfa. The level of PPE should be determined by a risk assessment of the

specific procedure being performed.

Table 1: Recommended Personal Protective Equipment

Task Minimum PPE Requirements
Enhanced Precautions (for

high-risk tasks)*

Weighing and Aliquoting (Dry

Powder)

- Nitrile Gloves (double-

gloved)- Safety Goggles- Lab

Coat- N95 or higher Respirator

- Chemical Resistant Gown-

Face Shield- Powder

Containment Hood/Glove Box

Reconstitution and Solution

Handling

- Nitrile Gloves- Safety

Goggles- Lab Coat

- Chemical Splash Goggles-

Face Shield (if splash risk is

high)

In-vitro/In-vivo Administration
- Nitrile Gloves- Safety

Goggles- Lab Coat

- As determined by institutional

animal care and use

committee (IACUC) or

institutional review board (IRB)

protocols.

*High-risk tasks include handling large quantities, potential for aerosol generation, or extended

handling times.

Experimental Protocols: Donning and Doffing PPE
Donning Procedure:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean, buttoned lab coat or a disposable gown.
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Respirator (if required): Perform a fit check for the respirator.

Goggles/Face Shield: Put on safety goggles or a face shield.

Gloves: Don the first pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat. Don

a second pair of gloves over the first.

Doffing Procedure (to minimize cross-contamination):

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in the designated hazardous waste container.

Gown/Lab Coat: Unbutton the lab coat and remove it by rolling it down from the shoulders,

keeping the contaminated outer surface folded inward.

Goggles/Face Shield: Remove eye and face protection from the back to the front.

Respirator: Remove the respirator.

Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
All materials that come into contact with [D-P-CL-Phe6,leu17]-vip tfa should be treated as

hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), weigh boats, and pipette tips should

be placed in a clearly labeled, sealed hazardous waste bag or container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container.

Sharps: Needles and syringes used for administration must be disposed of in a designated

sharps container.
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Decontamination: Work surfaces should be decontaminated with an appropriate cleaning

agent.

Follow all local and institutional regulations for the disposal of chemical and biological waste.[6]

Visual Guides
The following diagrams illustrate key decision-making and procedural workflows for handling

[D-P-CL-Phe6,leu17]-vip tfa.
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Caption: PPE selection workflow for handling the peptide.
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Caption: Waste disposal workflow for contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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